Cas no 2138161-15-4 (1-(cyclopropylmethoxy)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(cyclopropylmethoxy)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 2138161-15-4
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6290190
• PubChem ID: 165472001
• Update Time: 2025-10-31

1-(cyclopropylmethoxy)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethoxy)methyl-1H-1,2,3-triazol-4-amine
• 1-[(cyclopropylmethoxy)methyl]-1H-1,2,3-triazol-4-amine
• EN300-1114561
• 2138161-15-4

• Inchi： 1S/C7H12N4O/c8-7-3-11(10-9-7)5-12-4-6-1-2-6/h3,6H,1-2,4-5,8H2
• InChI Key： WECUKTMJLOWMDE-UHFFFAOYSA-N
• SMILES： O(CN1C=C(N)N=N1)CC1CC1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66Ų

Additional information on 1-(cyclopropylmethoxy)methyl-1H-1,2,3-triazol-4-amine

Professional Introduction to Compound with CAS No. 2138161-15-4 and Product Name: 1-(cyclopropylmethoxy)methyl-1H-1,2,3-triazol-4-amine

The compound identified by the CAS number 2138161-15-4 and the product name 1-(cyclopropylmethoxy)methyl-1H-1,2,3-triazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a triazole ring, which is a well-known pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways.

At the core of this compound's structure is the cyclopropylmethoxy moiety, which contributes to its unique chemical properties and biological interactions. The cyclopropyl group is a three-membered carbon ring that often enhances the lipophilicity of molecules, making them more permeable to biological membranes. This feature is particularly valuable in drug design, as it can improve oral bioavailability and cellular uptake. The methoxy group, on the other hand, introduces a polar ether linkage that can influence solubility and metabolic stability.

The triazol-4-amine portion of the molecule suggests a potential for interaction with nucleophilic centers in biological systems. Amines are well-documented pharmacophores that can participate in hydrogen bonding, ionic interactions, and other forms of molecular recognition. This makes them versatile in targeting various enzymes and receptors. The presence of the triazole ring further extends these interactions by providing additional binding sites and modulating electronic properties.

Recent research in the field of heterocyclic chemistry has highlighted the importance of triazole derivatives in drug discovery. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 1-(cyclopropylmethoxy)methyl-1H-1,2,3-triazol-4-amine positions it as a promising candidate for further investigation in these areas. Studies have demonstrated that modifications to the triazole core can significantly alter biological activity, making it essential to understand the structural requirements for optimal efficacy.

In particular, the combination of the cyclopropylmethoxy group with the triazol-4-amine moiety has been investigated for its potential in modulating enzyme activity. Enzymes such as kinases and phosphodiesterases are critical targets in many therapeutic areas, including oncology and neurology. The lipophilic nature of the cyclopropyl group may enhance binding affinity to hydrophobic pockets within these enzymes, while the amine functionality allows for precise interactions with polar residues.

Advances in computational chemistry have enabled more sophisticated modeling of molecular interactions. Molecular docking studies have been employed to predict how 1-(cyclopropylmethoxy)methyl-1H-1,2,3-triazol-4-amine might bind to target proteins. These studies often reveal key interactions between specific atoms in the molecule and residues on the target enzyme or receptor. For instance, hydrogen bonds between the amine nitrogen and carboxylate groups or hydrophobic interactions between the cyclopropyl ring and aromatic residues can be critical for binding affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to form the triazole ring followed by functional group transformations to introduce the cyclopropylmethoxy moiety. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before.

One notable aspect of this compound is its potential for further derivatization. By modifying substituents on the triazole ring or introducing additional functional groups, chemists can explore new chemical space and uncover novel biological activities. This flexibility makes molecules like 1-(cyclopropylmethoxy)methyl-1H-1,2,3-triazol-4-amine valuable tools for medicinal chemists seeking to develop next-generation therapeutics.

Preclinical studies have begun to explore the pharmacological profile of this compound. Initial assays suggest promising activity against certain cancer cell lines due to its ability to disrupt key signaling pathways involved in cell proliferation and survival. Additionally, its antimicrobial properties have been noted in preliminary tests against Gram-positive bacteria.

The development of new drugs is a complex process that requires extensive characterization at multiple levels—chemical structure elucidation, pharmacokinetic studies, toxicity assessments—and ultimately human clinical trials. However, compounds like 1-(cyclopropylmethoxy)methyl-1H-1,2,3-triazol-4-amine provide valuable starting points for drug discovery pipelines by offering unique chemical scaffolds with demonstrated biological relevance.

In conclusion, 2138161-15-4 represents an intriguing example of how structural modifications can yield compounds with significant therapeutic potential. Its combination of lipophilic cyclopropyl groups with polar amine functionalities embedded within a triazole framework positions it as a versatile molecule worthy of further exploration in both academic research and industrial drug development programs.